Cas no 899997-98-9 (7-(4-chlorophenyl)-1-methyl-3-(3-methylphenyl)methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 7-(4-chlorophenyl)-1-methyl-3-(3-methylphenyl)methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 899997-98-9
• MF: C₂₂H₁₇ClN₄O₃
• MW: 420.848383665085
• CID: 5492659
• Update Time: 2025-07-09

7-(4-chlorophenyl)-1-methyl-3-(3-methylphenyl)methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-(4-chlorophenyl)-4-methyl-2-[(3-methylphenyl)methyl]purino[8,7-b][1,3]oxazole-1,3-dione
• 7-(4-chlorophenyl)-1-methyl-3-(3-methylphenyl)methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C22H17ClN4O3/c1-13-4-3-5-14(10-13)11-27-20(28)18-19(25(2)22(27)29)24-21-26(18)12-17(30-21)15-6-8-16(23)9-7-15/h3-10,12H,11H2,1-2H3
• InChI Key： FJJRPYPKQQDLEV-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])C1=C([H])N2C(=NC3=C2C(N(C(N3C([H])([H])[H])=O)C([H])([H])C2=C([H])C([H])=C([H])C(C([H])([H])[H])=C2[H])=O)O1

Additional information on 7-(4-chlorophenyl)-1-methyl-3-(3-methylphenyl)methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

7-(4-Chlorophenyl)-1-methyl-3-(3-methylphenyl)methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 899997-98-9, known as 7-(4-chlorophenyl)-1-methyl-3-(3-methylphenyl)methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of purine derivatives, which are well-known for their diverse biological activities and therapeutic potential. The structure of this molecule is characterized by a purine ring system fused with an oxazole moiety, along with substituents that confer unique chemical and biological properties.

Recent studies have highlighted the biological activity of this compound in various cellular models. For instance, research published in 2023 demonstrated its potent antiproliferative effects against several cancer cell lines. The chlorophenyl and methylphenyl substituents play a crucial role in modulating the compound's interactions with cellular targets. These groups enhance the molecule's ability to penetrate cell membranes while maintaining specificity for certain receptors or enzymes.

The synthesis of 7-(4-chlorophenyl)-1-methyl-3-(3-methylphenyl)methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the purine core structure and subsequent functionalization to introduce the desired substituents. Researchers have also explored alternative routes to improve the yield and purity of this compound while minimizing environmental impact.

In terms of applications, this compound has shown promise in preclinical studies as a potential anticancer agent. Its ability to inhibit key enzymes involved in cancer cell metabolism makes it a valuable candidate for drug development. Additionally, recent findings suggest that it may also exhibit anti-inflammatory properties, opening up new avenues for its use in treating chronic inflammatory diseases.

The structural uniqueness of this compound is further underscored by its oxazole-purine fusion, which contributes to its stability and bioavailability. Computational studies have revealed that this fusion enhances the molecule's ability to form hydrogen bonds with target proteins, thereby improving its binding affinity. Such insights are critical for optimizing drug delivery systems and enhancing therapeutic efficacy.

From an analytical standpoint, advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the compound's structure and purity. These methods provide detailed information about the molecular architecture and help ensure consistency in its production. Furthermore, thermogravimetric analysis has been used to study the thermal stability of this compound under various conditions.

Looking ahead, ongoing research is focused on understanding the mechanism of action of this compound at a molecular level. By elucidating how it interacts with cellular pathways and signaling networks, scientists aim to refine its therapeutic profile and minimize potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials.

In conclusion,7-(4-chlorophenyl)-1-methyl-3-(3-methylphenyl)methyl-1H,2H,3H,4H-1